cis-Tert-butyl 5-oxohexahydrocyclopenta[C]pyrrole-2(1H)-carboxylate

• IUPAC Name: tert-butyl (3aR,6aS)-5-oxo-1,3,3a,4,6,6a-hexahydrocyclopenta[c]pyrrole-2-carboxylate
• InChI: InChI=1S/C12H19NO3/c1-12(2,3)16-11(15)13-6-8-4-10(14)5-9(8)7-13/h8-9H,4-7H2,1-3H3/t8-,9+
• InChI Key: GGNDIMLSSMWKDR-DTORHVGOSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC2CC(=O)CC2C1
• Isomeric SMILES: CC(C)(C)OC(=O)N1C[C@H]2CC(=O)C[C@H]2C1
• Molecular Formula: C12H19NO3
• Molecular Weight: 225.28 g/mol
• CAS RN: 146231-54-1

Description

“Cis-Tert-butyl 5-oxohexahydrocyclopenta[C]pyrrole-2(1H)-carboxylate” is a chemical compound with the molecular formula C12H19NO3. It is also known as “(3aR,6aS)-5-oxohexahydrocyclopenta[c]pyrrole-2(1H)-carboxylic acid tert-butyl ester” or "(3aR,6aS)-5-Oxohexahydrocyclopenta[c]pyrrole-2(1H)-carboxylic acid 1,1-dimethylethyl ester".

Physical And Chemical Properties Analysis

The molecular formula of “cis-Tert-butyl 5-oxohexahydrocyclopenta[C]pyrrole-2(1H)-carboxylate” is C12H19NO3. Its molecular weight is 225.28. Unfortunately, other physical and chemical properties are not available from the search results.

Scientific Research Applications

Liquid Crystal Display (LCD) Technology

This compound is utilized in the development of polyimide (PI) alignment layers for twisted-nematic thin-film transistor-driven LCDs. .

Synthesis routes and methods

Procedure details

To a suspension of 2,2′-(1-(tert-butoxycarbonyl)pyrrolidine-3,4-diyl)diacetic acid (3.40 g, 11.8 mmol) in Ac2O (21 mL) was added NaOAc (0.78 g, 9.5 mmol) and the reaction mixture was stirred at 120° C. for 3 h. After that, the resulting mixture was cooled down to rt then filtered and washed with EtOAc (20 mL×2). The filtrate was concentrated in vacuo and the residue was purified by silica gel chromatography (EtOAc/PE (v/v)=1/4) to give the title compound as orange yellow oil (1.38 g, 55.0%).